Cas no 36062-93-8 (4-Methylnaphthalene-1-carbonitrile)

4-Methylnaphthalene-1-carbonitrile structure
36062-93-8 structure
Product Name:4-Methylnaphthalene-1-carbonitrile
CAS No:36062-93-8
MF:C12H9N
MW:167.206562757492
MDL:MFCD00079742
CID:316731
PubChem ID:142047
Update Time:2025-09-22

4-Methylnaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile,4-methyl-
    • 1-Cyano-4-methylnaphthalene
    • 4-methylnaphthalene-1-carbonitrile
    • 4-Methyl-1-naphthonitrile
    • XDIWTJZAYBYKHM-UHFFFAOYSA-N
    • 4-methylnaphthonitrile
    • 4-methyl-1-cyanonaphthalene
    • 4-Methyl-1-naphthonitrile #
    • 1601AE
    • AB3975
    • SY232301
    • CS-12870
    • FT-0676149
    • DTXSID30189630
    • MFCD00079742
    • CS-0153104
    • A904925
    • 36062-93-8
    • SCHEMBL854444
    • AKOS000114325
    • DTXCID90112121
    • DB-019138
    • 4-Methylnaphthalene-1-carbonitrile
    • MDL： MFCD00079742
    • Inchi： 1S/C12H9N/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-7H,1H3
    • InChI Key： XDIWTJZAYBYKHM-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(C)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 167.07300
  • Monoisotopic Mass: 167.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.11
  • Melting Point: 52-56 °C(lit.)
  • Boiling Point: 336.9°Cat760mmHg
  • Flash Point: 230 °F
  • PSA: 23.79000
  • LogP: 3.01988

4-Methylnaphthalene-1-carbonitrile Security Information

  • Hazardous Material transportation number：UN 3439
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xn Xi
  • HazardClass：IRRITANT, IRRITANT-HARMFUL
  • Risk Phrases：R20/21/22; R36/37/38

4-Methylnaphthalene-1-carbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Methylnaphthalene-1-carbonitrile Pricemore >>

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4-Methylnaphthalene-1-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36062-93-8)4-Methylnaphthalene-1-carbonitrile
Order Number:A904925
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:18
Price ($):250.0/989.0
Email:sales@amadischem.com

4-Methylnaphthalene-1-carbonitrile Related Literature

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    Tao Zou,Xiujuan Feng,Hesong Liu,Xiaoqiang Yu,Yoshinori Yamamoto,Ming Bao RSC Adv. 2013 3 20379

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36062-93-8 (4-Methylnaphthalene-1-carbonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:36062-93-8)4-Methylnaphthalene-1-carbonitrile
A904925
Purity:99%/99%
Quantity:25g/100g
Price ($):250.0/989.0
Email